Cas no 2436675-30-6 (methyl 3-[4-(aminomethyl)-2-fluorophenoxy]-4-methoxybenzoate)

• Product Name: methyl 3-[4-(aminomethyl)-2-fluorophenoxy]-4-methoxybenzoate
• CAS No: 2436675-30-6
• MF: C₁₆H₁₆FNO₄
• MW: 305.300948143005
• CID: 5095137
• Update Time: 2025-11-01

methyl 3-[4-(aminomethyl)-2-fluorophenoxy]-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[4-(aminomethyl)-2-fluorophenoxy]-4-methoxy-, methyl ester
• methyl 3-[4-(aminomethyl)-2-fluorophenoxy]-4-methoxybenzoate

• Inchi： 1S/C16H16FNO4/c1-20-14-6-4-11(16(19)21-2)8-15(14)22-13-5-3-10(9-18)7-12(13)17/h3-8H,9,18H2,1-2H3
• InChI Key： XKOYUXRCMURQPV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(OC)C(OC2=CC=C(CN)C=C2F)=C1

Additional information on methyl 3-[4-(aminomethyl)-2-fluorophenoxy]-4-methoxybenzoate

Methyl 3-[4-(Aminomethyl)-2-Fluorophenoxy]-4-Methoxybenzoate: A Comprehensive Overview

Methyl 3-[4-(Aminomethyl)-2-Fluorophenoxy]-4-Methoxybenzoate, identified by the CAS number 2436675-30-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. In recent years, advancements in synthetic chemistry and computational modeling have enhanced our understanding of its properties and potential uses.

The molecular structure of methyl 3-[4-(aminomethyl)-2-fluorophenoxy]-4-methoxybenzoate comprises a benzoate ester group attached to a phenoxy ring, which is further substituted with an aminomethyl and a fluorine atom. These substituents play a crucial role in modulating the compound's physical and chemical properties. The presence of the methoxy group at the para position of the benzoate ring contributes to increased lipophilicity, while the fluorine atom at the ortho position enhances electronic effects, making the compound more reactive in certain environments.

Recent studies have focused on the synthesis of this compound using environmentally friendly methodologies. For instance, researchers have employed catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, to construct the phenoxy ring efficiently. These methods not only improve yield but also reduce waste, aligning with green chemistry principles. Additionally, advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are valuable for pharmacological studies.

The biological activity of methyl 3-[4-(aminomethyl)-2-fluorophenoxy]-4-methoxybenzoate has been a focal point of recent investigations. In vitro assays have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of cyclooxygenase (COX) enzymes. Furthermore, preliminary studies suggest that this compound may exhibit anticancer properties by targeting specific signaling pathways involved in tumor progression. These findings underscore its potential as a lead compound for drug development.

In terms of applications, this compound has shown promise in agrochemicals due to its pesticidal activity. Field trials have indicated that it can effectively control certain insect pests without causing significant harm to non-target organisms. This attribute makes it a candidate for sustainable pest management strategies.

Looking ahead, ongoing research aims to optimize the synthesis of methyl 3-[4-(aminomethyl)-2-fluorophenoxy]-4-methoxybenzoate by exploring novel catalysts and reaction conditions. Computational modeling techniques, such as molecular docking and quantum mechanics calculations, are being utilized to predict its interactions with biological targets accurately. These efforts are expected to pave the way for more efficient drug design and development.

In conclusion, methyl 3-[4-(aminomethyl)-2-fluorophenoxy]-4-methoxybenzoate (CAS No. 2436675-30-6) represents a versatile compound with diverse applications across multiple fields. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable asset in both academic research and industrial applications.